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Key Principles & Quantitative Data

The effectiveness of IRDye 700DX in photoimmunotherapy (PIT) is determined by the product of the

number of bound antibody-IR700 conjugates and the dose of NIR light delivered [1]. The relationship can be

summarized as: Efficacy ∝ (Conjugate Concentration) × (Light Dose)

The table below outlines light and conjugate parameters from a foundational study, showing combinations

that achieve effective cytotoxicity in vitro on an EGFR-expressing cell line (MDA-MB-468luc) [1]:

Panitumumab-IR700
Concentration (μg/mL)

Light Dose
(J/cm²)

Power Density
(mW/cm²)

Light
Mode

Reported
Cytotoxicity

10 0.5, 2, 5 25 CW (400
mA)

~40% to ~85%
dead cells

3 0.5 25 CW (400
mA)

Effective

1 1.5 25 CW (400
mA)

Effective
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Panitumumab-IR700
Concentration (μg/mL)

Light Dose
(J/cm²)

Power Density
(mW/cm²)

Light
Mode

Reported
Cytotoxicity

0.3 5 25 CW (400

mA)

Effective

For in vivo application, one study on orthotopic breast cancer models used a light dose of 30 J/cm² at a

power density of 200 mW/cm² [1].

Experimental Protocol: In Vitro Light Dose Optimization

This protocol helps establish a dose-response curve for your specific cell model by testing a single conjugate

concentration against a range of light doses [1].
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Start In Vitro Assay

Seed cells on a 96-well plate
Incubate for 8 hours

Add Panitumumab-IR700
(10 µg/mL)

Incubate overnight

Wash with PBS
Add phenol-red free medium

Irradiate with NIR light
(670-710 nm)

Vary light dose (e.g., 0.2 to 5 J/cm²)

Analyze Cell Viability

End Assay

Click to download full resolution via product page

Troubleshooting & FAQs

Here are common issues and solutions for IRDye 700DX experiments:
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Problem: Low cytotoxicity despite using recommended parameters.

Solution: Confirm target antigen expression on your cell line. Ensure the antibody-IR700
conjugate is properly bound to the target. Check light source output with a power meter and

ensure even illumination across the sample [1].

Problem: High non-specific cell death in untreated or non-targeted cells.

Solution: Include critical controls: a group with light exposure but no conjugate, and a group

with a non-targeted IR700 conjugate (e.g., an isotype control antibody conjugate) [1].

How do conjugate concentration and light dose relate?

For a desired level of efficacy, the conjugate concentration and light dose have a reciprocal

relationship; you can lower the light dose by increasing the conjugate concentration, and vice-
versa [1].

Does continuous wave (CW) or pulse wave (PW) light work better?

The referenced study found that PIT efficacy was similar for CW and PW light when the total
light dose was equivalent [1].

Important Technical Notes

Conjugate Binding: The cytotoxicity of PIT is highly specific and potent primarily when the IR700

conjugate is bound to the target cells [1] [2].
Cell Death Mechanism: PIT with IR700 induces rapid, necrotic cell death observable within minutes

of light exposure, characterized by immediate cell swelling and membrane rupture [1].
Light Source: The cited studies used a LED light source emitting at 670-710 nm [1]. Always verify

your light source's emission spectrum and power output.
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To cite this document: Smolecule. [IRDye 700DX light dose optimization for cytotoxicity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b9106197#irdye-700dx-light-

dose-optimization-for-cytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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